7-cyclohexyl-3-(4-morpholinyl)-1-(1-piperidinyl)-6,8-dihydro-5H-2,7-naphthyridine-4-carbonitrile
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Overview
Description
7-cyclohexyl-3-(4-morpholinyl)-1-(1-piperidinyl)-6,8-dihydro-5H-2,7-naphthyridine-4-carbonitrile is a naphthyridine derivative.
Scientific Research Applications
Neurotropic Properties
A study by Sirakanyan et al. (2018) discusses the synthesis of tricyclic heterocyclic compounds, including those related to 7-cyclohexyl-3-(4-morpholinyl)-1-(1-piperidinyl)-6,8-dihydro-5H-2,7-naphthyridine-4-carbonitrile. They found that several synthesized compounds exhibited pronounced neurotropic properties. This indicates potential applications in neuroscience and neuropharmacology (Sirakanyan et al., 2018).
Serotonin Receptor Antagonism
Mahesh, Perumal, and Pandi (2004) synthesized a series of compounds including 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitrile. Their research aimed to explore the antagonism of serotonin 5-HT3 receptors, indicating potential applications in treating conditions related to serotonin regulation (Mahesh, Perumal, & Pandi, 2004).
Antimycobacterial and Antimicrobial Activity
Badawneh et al. (2004) synthesized 3- or 4-phenyl-1,8-naphthyridine derivatives, noting that compounds with a piperidinyl group showed significant antimycobacterial and antimicrobial activities. This suggests potential use in developing antibacterial agents (Badawneh et al., 2004).
Properties
Molecular Formula |
C24H35N5O |
---|---|
Molecular Weight |
409.6 g/mol |
IUPAC Name |
7-cyclohexyl-3-morpholin-4-yl-1-piperidin-1-yl-6,8-dihydro-5H-2,7-naphthyridine-4-carbonitrile |
InChI |
InChI=1S/C24H35N5O/c25-17-21-20-9-12-29(19-7-3-1-4-8-19)18-22(20)24(27-10-5-2-6-11-27)26-23(21)28-13-15-30-16-14-28/h19H,1-16,18H2 |
InChI Key |
LMHRUVOWZDZKLT-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N2CCC3=C(C2)C(=NC(=C3C#N)N4CCOCC4)N5CCCCC5 |
Canonical SMILES |
C1CCC(CC1)N2CCC3=C(C2)C(=NC(=C3C#N)N4CCOCC4)N5CCCCC5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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